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Compound of Interest

Compound Name: Violanone

cat. No.: B12302241

The following guide provides essential safety and logistical information for the proper disposal
of Violanone, a flavonoid compound used in laboratory research. This document is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
disposal in accordance with established safety protocols.

Chemical and Physical Properties

Violanone is an isoflavanone compound.[1] Key identification and property data are
summarized below.

Property Value Reference
CAS Number 52250-38-1 [2]
Molecular Formula C17H160s6 [2]
Molecular Weight 316.31 g/mol [2]
Appearance Solid [2]
Storage (Powder) 2 years at -20°C [3]
Storage (in DMSO) 2 weeks at 4°C, 6 months at 3]

-80°C

Hazard Identification and Safety Precautions
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Violanone is classified as hazardous. It is harmful if swallowed and poses a significant threat
to aquatic ecosystems.[2]

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects
[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2]

e P273: Avoid release to the environment.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P330: Rinse mouth.[2]

e P391: Collect spillage.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields.[2]

» Hand Protection: Protective gloves.[2]

» Skin and Body Protection: Impervious clothing.[2]
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o Respiratory Protection: A suitable respirator should be used.[2]

Spill Management Protocol

In the event of a Violanone spill, immediate and appropriate action is necessary to prevent
exposure and environmental contamination.

Methodology for Spill Containment and Cleanup:

Evacuate and Ventilate: Ensure adequate ventilation in the spill area and evacuate non-
essential personnel.[2]

Don PPE: Wear full personal protective equipment, including safety goggles, gloves,
impervious clothing, and a respirator.[2]

Contain Spill: Prevent further leakage or spillage. Do not allow the product to enter drains or
water courses.[2]

Absorb Liquid: For solutions, absorb with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[2] For solid spills, carefully sweep or scoop the material to
avoid dust formation.

Decontaminate: Scrub surfaces and equipment with alcohol to decontaminate.[2]

Collect Waste: Place all contaminated materials, including absorbents and cleaning supplies,
into a designated, sealable, and properly labeled hazardous waste container.[2]

Dispose: Dispose of the collected contaminated material as hazardous waste according to
the procedures outlined in Section 4.[2]

Step-by-Step Disposal Procedure

Due to its classification as an aquatic toxin, Violanone and its containers must be disposed of
as hazardous waste.[2] Do not dispose of Violanone down the drain or in regular trash.

Protocol for Hazardous Waste Disposal:
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« |dentify Waste: All materials contaminated with Violanone, including unused product,
solutions, spill cleanup materials, and empty containers, must be treated as hazardous
waste.

o Select Container: Choose a container that is compatible with the chemical waste. The
original container can often be used. Ensure the container is in good condition and has a
secure cap.[4]

o Label Container: Clearly label the waste container with the words "HAZARDOUS WASTE"
and list all chemical constituents, including "Violanone" and any solvents, with their
approximate concentrations.[4]

e Segregate Waste: Store the Violanone waste container segregated from incompatible
materials, such as strong acids, alkalis, and oxidizing/reducing agents.[2][4]

o Accumulate Safely: Keep the waste container tightly sealed except when adding waste.
Store it in a designated satellite accumulation area near the point of generation.[4]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
final disposal at an approved waste disposal plant.[2][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Violanone waste.
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Waste Generation
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Caption: Violanone Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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